Tert-butyl acetate Tert-butyl acetate Tert-butyl acetate is a colorless liquid with a mild odor. Floats on water. Produces irritating vapor. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 540-88-5
VCID: VC21098897
InChI: InChI=1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3
SMILES: CC(=O)OC(C)(C)C
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol

Tert-butyl acetate

CAS No.: 540-88-5

Cat. No.: VC21098897

Molecular Formula: C6H12O2

Molecular Weight: 116.16 g/mol

* For research use only. Not for human or veterinary use.

Tert-butyl acetate - 540-88-5

Specification

Description Tert-butyl acetate is a colorless liquid with a mild odor. Floats on water. Produces irritating vapor. (USCG, 1999)
CAS No. 540-88-5
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
IUPAC Name tert-butyl acetate
Standard InChI InChI=1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3
Standard InChI Key WMOVHXAZOJBABW-UHFFFAOYSA-N
SMILES CC(=O)OC(C)(C)C
Canonical SMILES CC(=O)OC(C)(C)C
Boiling Point 208 °F at 760 mm Hg (USCG, 1999)
97.0 °C
95.1 °C
97.8 °C
208°F
Colorform Liquid
Colorless liquid
Flash Point 72 °F (NIOSH, 2016)
72 °F (closed cup)
16.6 - 22.2 °C (CLOSED CUP)
15.5 °C c.c.
72°F

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